(Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine

• Molecular Formula: C11H15ClFN
• Molecular Weight: 215.69 g/mol
• IUPAC Name: N-[(4-chloro-3-fluorophenyl)methyl]butan-2-amine
• InChI: InChI=1S/C11H15ClFN/c1-3-8(2)14-7-9-4-5-10(12)11(13)6-9/h4-6,8,14H,3,7H2,1-2H3
• InChI Key: LNUBUYMZBJHJGD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC(=C(C=C1)Cl)F

Description

(Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine is a secondary amine characterized by a butan-2-yl group (sec-butyl) and a substituted benzyl group (4-chloro-3-fluorophenylmethyl) attached to the nitrogen atom. Its molecular formula is C₁₁H₁₄ClFN, with a molecular weight of 215.69 g/mol. The compound’s structure combines lipophilic (sec-butyl, chloro, fluoro) and polar (amine) moieties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine typically involves the reaction of 4-chloro-3-fluorobenzyl chloride with butan-2-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like alkoxides, thiolates, or amines can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield amine oxides, while reduction can produce primary or secondary amines.

Scientific Research Applications

(Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine exerts its effects involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues

The compound’s closest structural analogs differ in substituents on the benzyl or amine groups. Key examples include:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications
(Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine	4-Cl, 3-F on benzyl	C₁₁H₁₄ClFN	215.69	Pharmaceutical intermediates
(4-Bromo-3-fluorophenyl)methylamine	4-Br, 3-F on benzyl	C₁₁H₁₄BrFN	260.14	Research chemicals
(Butan-2-yl)[(4-methylphenyl)methyl]amine hydrochloride	4-CH₃ on benzyl	C₁₂H₂₀ClN	213.75	Pharma intermediates, fine chemicals
(Butan-2-yl)[(3,4-difluorophenyl)methyl]amine	3-F, 4-F on benzyl	C₁₁H₁₅F₂N	199.24	Lab reagents

Key Observations :

• Methyl vs. Halogen : The 4-methyl analog (C₁₂H₂₀ClN) exhibits higher hydrophobicity, favoring membrane permeability in drug design .

Physicochemical Properties

While solubility data for the target compound are unavailable, trends from analogs suggest:

• Stability: Halogens (Cl, F) enhance thermal and oxidative stability compared to non-halogenated analogs like (butan-2-yl)[(4-methylphenyl)methyl]amine .

Biological Activity

(Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine is an organic compound characterized by a butan-2-yl group linked to a benzylamine structure, which is further substituted with chlorine and fluorine atoms on the aromatic ring. Its molecular formula is C_{12}H_{16}ClF N, and it has a molecular weight of approximately 230.7 g/mol. This compound belongs to the class of secondary amines, where the nitrogen atom is bonded to both an alkyl and an aryl group, contributing to its unique chemical properties and potential biological activity.

Chemical Structure and Properties

The structural uniqueness of (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine arises from its dual halogen substitutions. The presence of both chlorine and fluorine can significantly influence its reactivity and interactions with biological targets.

Property	Value
Molecular Formula	C_{12}H_{16}ClF N
Molecular Weight	230.7 g/mol
Structural Class	Secondary Amine

Biological Activity

Research into the biological activity of (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine has revealed its potential as a ligand in biochemical assays, particularly in its interactions with specific receptors or enzymes. Preliminary studies suggest that compounds with similar structures may exhibit pharmacological properties, including anti-inflammatory and analgesic effects . However, comprehensive studies are still required to fully establish the efficacy and safety profile of this compound in biological systems.

The mechanism of action for (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine involves its interaction with various molecular targets, such as neurotransmitter receptors and enzymes. This interaction may lead to modulation of cellular signaling pathways, resulting in physiological responses that could be beneficial in therapeutic contexts.

Comparative Analysis with Similar Compounds

The uniqueness of (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine can be highlighted by comparing it with structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
Butan-2-yl[(4-chlorophenyl)methyl]amine	C_{12}H_{16}ClN	Lacks fluorine substituent
Butan-2-yl[(4-fluorophenyl)methyl]amine	C_{12}H_{16}FN	Contains a fluorine atom instead of chlorine
Butan-2-yl[(3-chlorophenyl)methyl]amine	C_{12}H_{16}ClN	Chlorine at position 3 alters reactivity

Future Directions in Research

Ongoing research is essential to elucidate the full spectrum of biological activities associated with (Butan-2-yl)[(4-chloro-3-fluorophenyl)methyl]amine. Future studies should focus on:

• In Vivo and In Vitro Studies : To determine its pharmacokinetics and pharmacodynamics.
• Mechanistic Studies : To identify specific molecular targets and pathways affected by this compound.
• Safety and Toxicity Assessments : Comprehensive evaluations to ensure safe therapeutic applications.